1-[3-(5-Amino-1H-benzimidazol-1-yl)phenyl]ethan-1-one

Specification

• CAS No.: 88538-65-2
• Molecular Formula: C15H13N3O
• Molecular Weight: 251.28 g/mol
• IUPAC Name: 1-[3-(5-aminobenzimidazol-1-yl)phenyl]ethanone
• Standard InChI: InChI=1S/C15H13N3O/c1-10(19)11-3-2-4-13(7-11)18-9-17-14-8-12(16)5-6-15(14)18/h2-9H,16H2,1H3
• Standard InChI Key: KNSJWMPBWRKMJC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)N2C=NC3=C2C=CC(=C3)N

Introduction

1-[3-(5-Amino-1H-benzimidazol-1-yl)phenyl]ethan-1-one is a complex organic compound featuring a benzimidazole moiety linked to a phenyl ring and an ethanone group. The presence of an amino group on the benzimidazole ring contributes to its potential biological activities and chemical reactivity. This compound is of interest in medicinal chemistry due to its structural characteristics, which may influence its pharmacological properties.

Synthesis and Chemical Reactivity

The synthesis of 1-[3-(5-Amino-1H-benzimidazol-1-yl)phenyl]ethan-1-one typically involves multi-step organic reactions. Common methods include nucleophilic substitutions and electrophilic aromatic substitutions. The amino group on the benzimidazole ring can participate in various reactions, such as acylation or alkylation, while the ketone functional group may undergo condensation reactions with amines or hydrazines.

Biological Activities and Potential Applications

Compounds containing benzimidazole moieties are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The presence of the amino group in 1-[3-(5-Amino-1H-benzimidazol-1-yl)phenyl]ethan-1-one may enhance its interaction with biological targets, potentially leading to therapeutic applications.

Biological Activity	Potential Application
Antimicrobial	Treatment of bacterial infections
Anticancer	Cancer therapy
Anti-inflammatory	Treatment of inflammatory diseases

Research Findings and Future Directions

Research on 1-[3-(5-Amino-1H-benzimidazol-1-yl)phenyl]ethan-1-one is crucial for understanding its pharmacodynamics and pharmacokinetics. Interaction studies involving this compound can provide insights into its therapeutic potential and guide further development. Future research should focus on optimizing synthesis methods, exploring its biological activities, and investigating its potential as a lead compound in drug discovery.

Comparison with Similar Compounds

Similar compounds, such as 1-[3-(2-Methyl-5-nitro-1H-benzimidazol-1-yl)phenyl]ethan-1-one and 1-(3-methylphenyl)-1H-benzimidazol-5-amine, share structural similarities but differ in their substituents and potential biological activities. The unique combination of functional groups in 1-[3-(5-Amino-1H-benzimidazol-1-yl)phenyl]ethan-1-one may offer distinct advantages in terms of reactivity and therapeutic potential.

Compound	Unique Features
1-[3-(2-Methyl-5-nitro-1H-benzimidazol-1-yl)phenyl]ethan-1-one	Methyl and nitro groups on benzimidazole
1-(3-methylphenyl)-1H-benzimidazol-5-amine	Methyl group on phenyl ring, amino group on benzimidazole
1-[3-(5-Amino-1H-benzimidazol-1-yl)phenyl]ethan-1-one	Amino group on benzimidazole